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Compound of Interest

Compound Name: gadolinium;trihydrate

Cat. No.: B15133994

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of common hydrated gadolinium
compounds, often generically referred to but imprecisely termed "gadolinium trihydrate.” Given
the ambiguity of the term, this document focuses on well-characterized hydrated gadolinium
salts utilized in research and development. It covers their chemical properties, and where
available, will delve into experimental protocols and relevant biological pathways.

Section 1: Chemical Identity and Properties

The term "gadolinium trihydrate" lacks specificity for a single, well-defined chemical entity. In
scientific literature and commercial listings, gadolinium exists in hydrated forms with various
anions and differing numbers of water molecules. This section clarifies the chemical formulas
and molecular weights of several common hydrated gadolinium compounds.

Table 1: Molecular Properties of Common Hydrated Gadolinium Compounds
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. Anhydrous
. Molecular Weight ( .
Compound Name Chemical Formula Imol ) Molecular Weight (
mo
2 g/mol )

Gadolinium(lll) Nitrate

Gd(NOs)3-6H20 451.36[1] 343.27[2]
Hexahydrate
Gadolinium(lll)

_ GdCl3-6H20 371.70 263.61[3]

Chloride Hexahydrate
Gadolinium(lIl) N

Gd(CHsCOz2)3:xH20 Not specified 334.38[4]
Acetate Hydrate
Gadolinium Carbonate 494.53 (for trihydrate) ]

Gd2(C03)3-xH20 Not applicable
Hydrate [5]

Section 2: Applications in Research and Drug
Development

Hydrated gadolinium salts are pivotal starting materials in various scientific domains, most
notably in the synthesis of contrast agents for Magnetic Resonance Imaging (MRI) and in the
development of novel therapeutic agents.

Gadolinium(lll) Nitrate Hexahydrate is a highly soluble salt of gadolinium, making it a versatile
precursor for the synthesis of gadolinium-based materials.[1] Its applications span:

» MRI Contrast Agents: It serves as a source of the Gd3* ion, which is chelated to organic
ligands to create stable and less toxic contrast agents. The high magnetic moment of the
Gd3* ion significantly alters the relaxation times of water protons in its vicinity, enhancing
image contrast.

o Catalysis: In chemical synthesis, it is used to prepare gadolinium-based catalysts that can
improve the efficiency of organic reactions.[1]

o Materials Science: It is a precursor for creating nanostructured gadolinium materials with
potential applications in targeted drug delivery and neutron-capture therapy.[1]
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Gadolinium(lll) Chloride and its hexahydrate are also fundamental in the study of lanthanide
chemistry and in the development of Gd3*-based technologies. The Gd3* ion is of particular
interest due to its maximum number of unpaired electron spins for any known element, leading
to its significant paramagnetic properties.[3]

Further sections on experimental protocols and signaling pathways are in development and will
be included as more specific information is retrieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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